N-cyclopentyl-2-(N-methyl3-chlorobenzenesulfonamido)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-Cyclopentyl-2-(N-methyl3-chlorobenzenesulfonamido)acetamide is a sulfonamide. It has a role as an anticoronaviral agent.
Scientific Research Applications
Biological Effects and Synthetic Applications
Biological Effects of Acetamides : A review of the toxicology and biological effects of various acetamides, including their commercial importance and the biological consequences of exposure, was presented. This highlights the continued relevance and evolving understanding of acetamide compounds in toxicology and pharmacology Kennedy, 2001.
Synthetic Organic Chemistry Based on N-Ar Axis : Research focused on synthetic organic chemistry involving the N-Ar axis, including the development of chemoselective N-acylation reagents and the study of chiral axes in acyclic imide-Ar bonds. These studies could be relevant to the synthesis and chemical manipulation of compounds like N-cyclopentyl-2-(N-methyl3-chlorobenzenesulfonamido)acetamide Kondo & Murakami, 2001.
Potential Therapeutic Applications
While the specific compound was not directly mentioned, the therapeutic applications of similar compounds were explored:
N-Acetylcysteine (NAC) in Clinical Practice : The role of NAC, a derivative of the amino acid L-cysteine, in diseases like cystic fibrosis was reviewed, highlighting its antioxidant properties and potential for biofilm prevention and eradication Guerini et al., 2022.
AMPA Receptor Agonists for Depression Treatment : The exploration of AMPA receptor agonists, alongside NMDA receptor antagonists like ketamine, for their antidepressant effects underscores the complex interplay between various neurotransmitter systems and the potential for compounds affecting these pathways to have therapeutic applications Yang et al., 2012.
properties
Molecular Formula |
C14H19ClN2O3S |
---|---|
Molecular Weight |
330.8 g/mol |
IUPAC Name |
2-[(3-chlorophenyl)sulfonyl-methylamino]-N-cyclopentylacetamide |
InChI |
InChI=1S/C14H19ClN2O3S/c1-17(10-14(18)16-12-6-2-3-7-12)21(19,20)13-8-4-5-11(15)9-13/h4-5,8-9,12H,2-3,6-7,10H2,1H3,(H,16,18) |
InChI Key |
AQPUOWMWVSBUSI-UHFFFAOYSA-N |
Canonical SMILES |
CN(CC(=O)NC1CCCC1)S(=O)(=O)C2=CC(=CC=C2)Cl |
solubility |
7.6 [ug/mL] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.